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Compound of Interest

4-Chloro-2-
Compound Name: )
(methyilthio)benzo[d]oxazole

cat. No.: B12859866

CAS: 67932-30-3 | Class: Benzoxazole Thioether | Primary Utility: Antifungal/Herbicidal Agent
& Electrophilic Drug Scaffold[1]

Executive Summary

4-Chloro-2-(methylthio)benzo[d]oxazole represents a specialized "dual-function™ entity in
bio-organic chemistry. Unlike simple benzoxazoles, the specific substitution pattern—a chlorine
atom at the C4 position combined with a labile methylthio (-SMe) group at C2—confers two
distinct performance profiles:[1]

« Intrinsic Bioactivity: It functions as a potent agrochemical and antifungal agent, exhibiting
spore inhibition rates comparable to commercial standards like Karatan.

o Synthetic Performance: It acts as a "privileged electrophile.” The 2-SMe group serves as an
excellent leaving group for Nucleophilic Aromatic Substitution (

), enabling the rapid synthesis of high-affinity amino-benzoxazole drugs and cyanine
fluorescent dyes (e.g., Oxazole Yellow analogs).[1]

Chemical Identity & Structural Logic

To understand the bioactivity, one must analyze the structural contributions of its substituents.
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Comparative Bioactivity Analysis
A. Antifungal Performance (Intrinsic)

The 2-(methylthio)benzoxazole scaffold has been extensively screened for fungicidal activity.
The addition of the 4-Chloro substituent typically enhances this activity via the "Halogen Effect,"
increasing lipophilicity and target binding.

Experimental Data: Spore Germination Inhibition Target Organism: Verticillium dahliae (Soil-
borne fungal pathogen)[1]
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. e Performance
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Insight: The methylthio-benzoxazoles act as contact fungicides.[1][2] The 4-Cl analog is
particularly effective against powdery mildew pathogens (Erysiphe cichoraceorum), often

matching the efficacy of commercial standards.

B. Antibacterial & Anticancer Potential (Derivative-
Based)

While the thioether itself is moderately active, its primary value lies in its conversion to 4-
Chloro-benzoxazole acetohydrazides and amino-benzoxazoles.[1]

Comparative MIC/IC50 Data (Derived Compounds)
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Mechanism of Action & Synthetic Utility

The bioactivity of this molecule is inextricably linked to its reactivity. The diagram below
illustrates how the 2-SMe group acts as a "gateway" to diverse biological functions.
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Figure 1: The dual-pathway utility of 4-Chloro-2-(methylthio)benzo[d]oxazole as both a
bioactive agent and a chemical scaffold.[1][3][4]
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Experimental Protocols
Protocol A: Evaluation of Antifungal Activity (Spore
Germination)

Use this protocol to validate the intrinsic activity of the product.

Preparation: Dissolve 4-Chloro-2-(methylthio)benzo[d]oxazole in DMSO to create a 1000
ppm stock solution.

o Media: Prepare Potato Dextrose Agar (PDA) plates.

 Inoculation: Harvest spores from a 7-day culture of Verticillium dahliae (or Aspergillus niger).
Adjust spore suspension to

spores/mL.

e Treatment: Mix the compound stock with the spore suspension to achieve final
concentrations of 10, 50, and 100 pg/mL. Include a Fluconazole positive control and a
DMSO negative control.

 Incubation: Incubate treated spores on cavity slides at 25°C for 24 hours.
e Quantification: Count germinated vs. non-germinated spores under a microscope (n=100).
o Calculation:
[1]

Protocol B: Synthetic Transformation (SNAr
Displacement)

Use this protocol to convert the product into high-affinity amino-benzoxazole derivatives.[1]

e Reagents: 1.0 eq 4-Chloro-2-(methylthio)benzo[d]oxazole, 1.2 eq Primary Amine (e.g.,
morpholine or aniline), Ethanol (solvent).

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12859866?utm_src=pdf-body
https://www.fishersci.com/us/en/browse/80013843/benzoxazoles
https://www.fishersci.com/us/en/browse/80013843/benzoxazoles
https://www.benchchem.com/product/b12859866?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12859866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Reaction: Reflux the mixture at 80°C for 6—-12 hours. The methylthio group acts as the
leaving group (releasing methanethiol, use a fume hood).

e Monitoring: Monitor via TLC (Hexane:EtOAc 7:3). The starting material (high Rf) will
disappear, replaced by the more polar amino-derivative.[1]

e Workup: Cool to room temperature. The product often precipitates; filter and wash with cold
ethanol.

¢ Validation: Confirm structure via

H-NMR (Loss of S-Me singlet at ~2.7 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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